Cas no 203664-67-9 (N2-benzylpyridine-2,4-diamine)

N2-benzylpyridine-2,4-diamine structure
N2-benzylpyridine-2,4-diamine structure
Product Name:N2-benzylpyridine-2,4-diamine
CAS No:203664-67-9
MF:C12H13N3
MW:199.251722097397
CID:2189834
PubChem ID:61710330
Update Time:2025-04-21

N2-benzylpyridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N2-benzylpyridine-2,4-diamine
    • AKOS010979062
    • DB-086367
    • 2-N-benzylpyridine-2,4-diamine
    • SCHEMBL7459147
    • SR-00000002650
    • SR-00000002650-1
    • 203664-67-9
    • Inchi: 1S/C12H13N3/c13-11-6-7-14-12(8-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H3,13,14,15)
    • InChI Key: GMNBGKKCXKZTOT-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C=CN=1)N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 199.110947427Da
  • Monoisotopic Mass: 199.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk